Cas no 1021084-66-1 (3-methoxy-N-[(thiophen-2-yl)methyl]aniline)

• Product Name: 3-methoxy-N-[(thiophen-2-yl)methyl]aniline
• CAS No: 1021084-66-1
• MF: C₁₂H₁₃NOS
• MW: 219.302721738815
• MDL: MFCD06408691
• CID: 4676842
• PubChem ID: 4711997
• Update Time: 2025-05-25

3-methoxy-N-[(thiophen-2-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(thiophen-2-ylmethyl)aniline
• (3-methoxyphenyl)(2-thienylmethyl)amine
• STL370699
• SBB073103
• ST45255507
• 3-methoxy-N-[(thiophen-2-yl)methyl]aniline

• MDL： MFCD06408691
• Inchi： 1S/C12H13NOS/c1-14-11-5-2-4-10(8-11)13-9-12-6-3-7-15-12/h2-8,13H,9H2,1H3
• InChI Key： MUDIXRVXDSXRLV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Topological Polar Surface Area: 49.5

Additional information on 3-methoxy-N-[(thiophen-2-yl)methyl]aniline

3-Methoxy-N-[(Thiophen-2-Yl)methyl]Aniline: A Comprehensive Overview

3-Methoxy-N-[(thiophen-2-yl)methyl]aniline, also known by its CAS number 1021084-66-1, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a methoxy group, an aniline moiety, and a thiophene ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, electronic materials, and advanced organic synthesis.

The chemical structure of 3-methoxy-N-[(thiophen-2-yl)methyl]aniline consists of an aniline ring substituted with a methoxy group at the 3-position and an N-substituent that includes a thiophene ring. The thiophene moiety, a five-membered aromatic ring containing sulfur, contributes to the compound's electronic properties and enhances its reactivity in various chemical reactions. Recent studies have highlighted the importance of thiophene-containing compounds in the development of novel materials for organic electronics, such as conductive polymers and semiconductors.

One of the most promising applications of 3-methoxy-N-[(thiophen-2-yl)methyl]aniline lies in its potential as a building block for drug discovery. The methoxy group at the 3-position of the aniline ring is known to influence the compound's pharmacokinetic properties, such as absorption and metabolism. This makes it a valuable candidate for designing bioactive molecules with improved therapeutic efficacy. Recent research has explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, showcasing its potential in medicinal chemistry.

In terms of synthesis, 3-methoxy-N-[(thiophen-2-yl)methyl]aniline can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic method depends on the availability of starting materials and the desired regioselectivity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to efficiently construct the C-N bond between the aniline and thiophene moieties. These methods not only enhance the yield but also improve the purity of the final product.

The physical properties of 3-methoxy-N-[(thiophen-2-yl)methyl]aniline, such as its melting point and solubility, are critical factors in determining its suitability for various applications. Studies have shown that the compound exhibits moderate solubility in common organic solvents like dichloromethane and ethyl acetate, making it amenable to solution-based reactions. Its melting point is also within a range that allows for thermal stability during synthesis and processing.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 3-methoxy-N-[(thiophen-2-yl)methyl]aniline with high accuracy. These studies have revealed that the compound possesses favorable charge transport characteristics, which are essential for applications in organic electronics. For example, its ability to act as an electron donor or acceptor can be tailored by modifying substituents on the thiophene ring or altering the position of the methoxy group on the aniline ring.

In conclusion, 3-methoxy-N-[(thiophen-2-yl)methyl]aniline, CAS No. 1021084-66-1, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.